Cas no 852144-22-0 (3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole)
3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole
- 1H-Indole, 3-[4-ethyl-5-[(phenylmethyl)thio]-4H-1,2,4-triazol-3-yl]-
- F0653-0211
- AKOS003946523
- 3-(5-(benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)-1H-indole
- 3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole
- 3-(5-benzylsulfanyl-4-ethyl-1,2,4-triazol-3-yl)-1H-indole
- 852144-22-0
-
- Inchi: 1S/C19H18N4S/c1-2-23-18(16-12-20-17-11-7-6-10-15(16)17)21-22-19(23)24-13-14-8-4-3-5-9-14/h3-12,20H,2,13H2,1H3
- InChI Key: JQQKIPNTKKNNND-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(C2N(CC)C(SCC3=CC=CC=C3)=NN=2)=C1
Computed Properties
- Exact Mass: 334.12521776g/mol
- Monoisotopic Mass: 334.12521776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 597.9±60.0 °C(Predicted)
- pka: 15.24±0.30(Predicted)
3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0653-0211-2μmol |
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole |
852144-22-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0653-0211-5μmol |
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole |
852144-22-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0653-0211-10μmol |
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole |
852144-22-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0653-0211-1mg |
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole |
852144-22-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0653-0211-2mg |
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole |
852144-22-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0653-0211-3mg |
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole |
852144-22-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0653-0211-4mg |
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole |
852144-22-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0653-0211-5mg |
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole |
852144-22-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0653-0211-10mg |
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole |
852144-22-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole
Introduction to 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole (CAS No. 852144-22-0)
3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 852144-22-0, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a benzylsulfanyl moiety and a triazolyl ring, which contribute to its potential biological activity and reactivity.
The benzylsulfanyl group is particularly noteworthy as it is often associated with enhanced solubility and bioavailability in pharmaceutical compounds. This feature makes it an attractive component for designing molecules that can effectively interact with biological targets. Additionally, the presence of a triazolyl ring suggests that this compound may exhibit properties such as stability and versatility in chemical transformations, which are crucial for its application in synthetic chemistry.
The indole core of the molecule is another critical feature that contributes to its potential pharmacological significance. Indole derivatives are well-documented for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements in 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole positions it as a compound of interest for further investigation.
In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. Heterocycles such as indole and triazole are frequently employed in medicinal chemistry due to their ability to mimic natural products and biological intermediates. The compound in question integrates these heterocyclic structures with additional functional groups, enhancing its potential as a lead molecule for drug development.
The synthesis of 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzylsulfanyl group typically involves sulfonation followed by benzyl substitution, while the formation of the triazolyl ring can be achieved through cycloaddition reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a form suitable for further studies.
Evaluation of the pharmacological properties of this compound has been ongoing in several research laboratories. Preliminary studies have suggested that it may possess inhibitory activity against certain enzymes and receptors relevant to human diseases. For instance, its structure resembles known bioactive molecules that target pathways involved in cancer progression and inflammation. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential.
The use of computational methods has also been instrumental in understanding the behavior of 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level. These predictions are valuable for guiding experimental efforts and optimizing the design of derivatives with improved properties. Additionally, virtual screening approaches have been employed to identify potential binding sites on target proteins, which can accelerate the discovery process.
The role of chiral centers in determining the biological activity of pharmaceutical compounds cannot be overstated. In some cases, enantiomers (molecules that are mirror images of each other) can exhibit vastly different pharmacological effects. Therefore, if 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yll-H-indole contains chiral centers, careful consideration must be given to their stereochemistry during synthesis and characterization.
In conclusion, 3-(5-(benzylsulfanyl)-4 ethyl - 4 H - 1 , 2 , 4 - tri azo l - 3 yl - 1 H - ind o l e) (CAS No: 85214422) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic moieties makes it an attractive candidate for further exploration. As research continues to uncover new applications for such molecules, compounds like this one are likely to play an important role in the development of next-generation therapeutics.
852144-22-0 (3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)